Cas no 1784925-06-9 (2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid)
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-7441027
- 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
- 1784925-06-9
-
- Inchi: 1S/C9H10N2O2S/c1-11-6-2-5(4-10)14-8(6)3-7(11)9(12)13/h2-3H,4,10H2,1H3,(H,12,13)
- InChI Key: BJWGQGBFIAOSNR-UHFFFAOYSA-N
- SMILES: S1C(CN)=CC2=C1C=C(C(=O)O)N2C
Computed Properties
- Exact Mass: 210.04629874g/mol
- Monoisotopic Mass: 210.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 96.5Ų
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7441027-0.05g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 0.05g |
$1381.0 | 2025-03-11 | |
| Enamine | EN300-7441027-0.1g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 0.1g |
$1447.0 | 2025-03-11 | |
| Enamine | EN300-7441027-0.25g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 0.25g |
$1513.0 | 2025-03-11 | |
| Enamine | EN300-7441027-0.5g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 0.5g |
$1577.0 | 2025-03-11 | |
| Enamine | EN300-7441027-1.0g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 1.0g |
$1643.0 | 2025-03-11 | |
| Enamine | EN300-7441027-2.5g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 2.5g |
$3220.0 | 2025-03-11 | |
| Enamine | EN300-7441027-5.0g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 5.0g |
$4764.0 | 2025-03-11 | |
| Enamine | EN300-7441027-10.0g |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid |
1784925-06-9 | 95.0% | 10.0g |
$7065.0 | 2025-03-11 |
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
Introduction to 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1784925-06-9)
2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid, identified by the CAS number 1784925-06-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrrole class, a scaffold that has been widely explored for its potential biological activities. The presence of both an amine and a carboxylic acid moiety in its structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
The thieno[3,2-b]pyrrole core is a fused bicyclic system consisting of a thiophene ring connected to a pyrrole ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in drug design. The amine functional group at the 2-position and the carboxylic acid group at the 5-position provide opportunities for further chemical modifications, such as amidation, esterification, or coupling reactions, which are common strategies in drug development.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of thienopyrrole derivatives in medicinal chemistry. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid structure has been shown to interact with various biological targets, making it a promising candidate for further investigation.
In particular, the amine group has been extensively studied for its ability to form hydrogen bonds with biological receptors. This property is crucial for achieving high binding affinity and specificity. Additionally, the carboxylic acid group can participate in salt formation, which is often necessary for improving solubility and pharmacokinetic properties of drug candidates. The combination of these functional groups in 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid suggests its potential as a building block for the development of new drugs.
The synthesis of thienopyrrole derivatives has been a focus of many research groups due to their structural complexity and biological relevance. Various synthetic routes have been reported, including cyclization reactions, condensation reactions, and functional group transformations. The synthesis of 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity.
One of the most exciting aspects of working with heterocyclic compounds like thienopyrroles is their ability to mimic natural products and bioactive molecules. Many successful drugs on the market today are based on heterocyclic scaffolds derived from natural sources. By leveraging computational tools and synthetic methodologies, chemists can design novel derivatives with enhanced properties. The amine and carboxylic acid functional groups in 2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid provide numerous possibilities for such modifications.
The biological evaluation of thienopyrrole derivatives has revealed several promising leads. For instance, some thienopyrroles have demonstrated potent activity against kinases involved in cancer progression. Others have shown inhibitory effects on enzymes implicated in inflammatory diseases. The specific arrangement of atoms in these molecules determines their interactions with biological targets at the molecular level. Understanding these interactions is crucial for designing drugs that are both effective and well-tolerated.
In conclusion,2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1784925-06-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with therapeutic applications. As research continues to uncover new biological activities associated with thienopyrroles,this compound is likely to play an important role in the development of novel drugs targeting various diseases.
1784925-06-9 (2-(aminomethyl)-4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)